N-(2-((6-(dimethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)pentanamide

• IUPAC Name: N-[2-[[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]pentanamide
• InChI: InChI=1S/C14H25N5O/c1-5-6-7-14(20)16-9-8-15-12-10-13(19(3)4)18-11(2)17-12/h10H,5-9H2,1-4H3,(H,16,20)(H,15,17,18)
• InChI Key: MLCMCQJMNHAJPS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NCCNC1=CC(=NC(=N1)C)N(C)C
• Molecular Formula: C14H25N5O
• Molecular Weight: 279.38 g/mol

Description

The compound is a derivative of dimethylaminoethyl methacrylate (DMAEMA), which is a type of polymethacrylate with attractive properties. DMAEMA is a colorless to yellowish, water-miscible liquid with a pungent, amine-like odor.

Synthesis Analysis

DMAEMA is often used in the synthesis of block copolymers. It can be prepared via atom transfer radical polymerization (ATRP), a method that allows for control over the polymer structure.

Molecular Structure Analysis

The molecular structure of DMAEMA includes a dimethylamino group attached to an ethyl methacrylate group. This structure allows DMAEMA to exhibit pH and temperature-responsive behavior.

Chemical Reactions Analysis

DMAEMA can participate in various chemical reactions, including reductive amination of aldehydes or ketones. It can also react with other compounds to form polymers with specific properties.

Physical And Chemical Properties Analysis

DMAEMA is a clear, colorless to slightly yellowish liquid with a pungent amine-like odor. It is miscible with water and reacts with bases. It also exhibits pH-responsive behavior.

Scientific Research Applications

Drug Delivery Systems

• Polymer Nanocarriers : Researchers have explored using this compound in the design of polymer-based nanocarriers for drug delivery. For instance, an amphiphilic block copolymer with a poly(ethylene glycol) (PEG) block and a multi-alkyne-functional biodegradable polycarbonate (PC) block was modified with poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) side chains. These cationic amphiphilic copolymers self-assembled into nanosized micelles, which were loaded with the antioxidant, anti-inflammatory, and anticancer drug quercetin. .

pH-Responsive Behavior

• The compound’s pH-responsive behavior has been investigated. At low pH, the tertiary amines are protonated, rendering PDMAEMA water-soluble and cationic. At higher pH values, the amino groups deprotonate, making it water-insoluble. .

Gene Delivery

• The compound has been explored in gene delivery systems. Researchers have used it to form micelleplexes through electrostatic interactions with DNA. .

Anticancer Applications

• The drug quercetin, loaded into the micelles, has anticancer properties. .

Biocompatible Polymers

• The compound’s incorporation into biocompatible polymers highlights its potential for creating tailored nanocarriers. .

Stimuli-Responsive Self-Assembly

• In addition to drug delivery, the compound has been studied in the synthesis and self-assembly behavior of double hydrophilic random copolymers. .

Mechanism of Action

The mechanism of action of DMAEMA-based compounds often involves interactions with their environment due to their pH and temperature-responsive nature.

Safety and Hazards

DMAEMA is considered hazardous. It is combustible, harmful if swallowed or in contact with skin, and can cause severe skin burns and eye damage.

Future Directions

DMAEMA-based compounds have potential applications in a wide range of fields, including drug delivery, gene therapy, and nanoreactors. Their pH and temperature-responsive properties make them particularly interesting for these applications.